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Compound Name: Fradimycin A
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Fradimycin A: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fradimycin A, more commonly known as Framycetin or Neomycin B, is a potent
aminoglycoside antibiotic with a broad spectrum of activity against Gram-positive and Gram-
negative bacteria. This technical guide provides an in-depth overview of the physical and
chemical properties of Fradimycin A, its mechanism of action, and its influence on cellular
signaling pathways. Detailed experimental protocols for its analysis are also presented, along
with visualizations to facilitate understanding of its complex interactions.

Physical and Chemical Properties

Fradimycin A is a complex aminoglycoside antibiotic. Its physical and chemical properties are
summarized in the tables below.

Table 1: General and Physical Properties of Fradimycin
A (Framycetin/Neomycin B)
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Property Value Reference

Fradimycin A, Framycetin,

Synonyms 1

ynony Neomycin B s
Molecular Formula C23H46N6013 [2]
Molecular Weight 614.64 g/mol [2]

White to yellowish-white,
Appearance _ [3]
hygroscopic powder

Melting Point >194°C (decomposes) [2]

Freely soluble in water, very

N slightly soluble in alcohol,
Solubility ] ) ] [3]
practically insoluble in

acetone.
pKa 12.93 + 0.70 (Predicted) [4]
Optical Rotation +52.5° to +55.5° [5]

Table 2: Spectral Data of Fradimycin A
(Framycetin/Neomycin B)
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Spectral Data

Key Features

Reference

1H NMR (D20)

Complex spectrum with
multiple signals in the
carbohydrate region. Key
signals include anomeric

protons.

[6]

13C NMR (D20)

Multiple signals corresponding
to the sugar moieties and the

2-deoxystreptamine core.

[6]

Mass Spectrometry (ESI+)

[M+H]* at m/z 615.3. Fragment
ions corresponding to the loss

of sugar units are observed.

[7](8]

Infrared (IR) Spectroscopy

Broad O-H and N-H stretching
bands, C-H stretching, and C-
O stretching characteristic of

aminoglycosides.

[110]

Mechanism of Action and Signaling Pathways
Antibacterial Mechanism

The primary mechanism of action of Fradimycin A is the inhibition of bacterial protein

synthesis. It binds to the 30S ribosomal subunit, leading to misreading of the mRNA code and

the production of non-functional proteins, ultimately resulting in bacterial cell death.[11][12][13]
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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